Cas no 179951-03-2 (2H-1-Benzopyran-3-carbonitrile, 5,7-dimethoxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile, 5,7-dimethoxy-2-oxo-
• CAS No: 179951-03-2
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 1375860
• Update Time: 2024-08-16

2H-1-Benzopyran-3-carbonitrile, 5,7-dimethoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile, 5,7-dimethoxy-2-oxo-
• 3-cyano-5,7-dimethoxycoumarin

• Inchi： 1S/C12H9NO4/c1-15-8-4-10(16-2)9-3-7(6-13)12(14)17-11(9)5-8/h3-5H,1-2H3
• InChI Key： AOZHRLVHDGEJSU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC)=CC(OC)=C2C=C1C#N

Computed Properties

• Exact Mass: 231.05317

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 233-235 °C(Solv: acetone (67-64-1))
• Boiling Point: 442.4±45.0 °C(Predicted)
• PSA: 68.55